Cas no 2092459-91-9 (3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl-)

• Product Name: 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl-
• CAS No: 2092459-91-9
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 5266629
• Update Time: 2025-05-30

3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl-

• Inchi： 1S/C12H14BrN3/c1-3-15-12-9(14)6-16-11-8(13)5-4-7(2)10(11)12/h4-6H,3,14H2,1-2H3,(H,15,16)
• InChI Key： DUDSUTZMGJAHNM-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=CC=2Br)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl-

Comprehensive Overview of 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl- (CAS No. 2092459-91-9)

The compound 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl- (CAS No. 2092459-91-9) is a specialized quinoline derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring an 8-bromo substitution and N4-ethyl-5-methyl modifications, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel small-molecule inhibitors and fluorescence probes.

In recent years, the demand for functionalized quinolines has surged, driven by their applications in drug discovery and agrochemical development. The 8-bromo group in 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl- enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules for cancer research and neurological studies, aligning with current trends in precision medicine.

From a chemical perspective, 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl- exhibits notable solubility in polar organic solvents like DMSO and DMF, which facilitates its use in high-throughput screening assays. Its molecular weight and logP value suggest favorable bioavailability, a critical factor in pharmacokinetic optimization. These properties have sparked interest in its potential as a kinase inhibitor scaffold, particularly for targeting tyrosine kinases associated with autoimmune disorders.

The synthesis of 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl- typically involves palladium-catalyzed amination of halogenated precursors, a method widely discussed in green chemistry forums. This aligns with the growing emphasis on sustainable synthesis techniques, a hot topic in 2024 chemical research. Industry reports indicate that manufacturers are optimizing routes to improve atom economy while reducing heavy metal residues, addressing key concerns in pharmaceutical quality control.

In material science, the quinoline core of this compound demonstrates intriguing photophysical properties. Recent studies explore its utility in OLED materials and molecular sensors, capitalizing on the bromine atom's heavy-atom effect to enhance phosphorescence efficiency. These applications resonate with the booming flexible electronics market, where researchers seek thermal-stable emitters for next-generation displays.

Market analysts note increasing patent filings involving 8-bromo-N4-ethyl-5-methyl-3,4-quinolinediamine, particularly from biotech startups focusing on targeted protein degradation (PROTACs). This reflects broader industry movements toward undruggable target modulation, a frequently searched term in drug development databases. The compound's secondary amine functionality allows conjugation with E3 ligase ligands, making it a candidate for heterobifunctional molecule design.

Quality standards for CAS 2092459-91-9 emphasize HPLC purity (>98%) and rigorous residual solvent testing, meeting ICH guidelines for pharmaceutical intermediates. Suppliers increasingly provide detailed spectral data (1H NMR, LC-MS) to support structure verification, addressing common purchaser queries about compound authenticity. These practices align with FDA-compliant material sourcing trends in contract research organizations.

Emerging applications in bioimaging leverage the compound's potential as a fluorophore building block. Its Stokes shift and pH sensitivity are being investigated for intracellular pH sensors, a niche but growing segment in diagnostic reagents. This intersects with popular searches about real-time cellular monitoring tools in cell biology research.

Storage recommendations for 3,4-Quinolinediamine, 8-bromo-N4-ethyl-5-methyl- highlight protection from light oxidation at -20°C under argon atmosphere, reflecting standard handling protocols for amino-substituted heterocycles. Stability studies indicate satisfactory shelf life when packaged with oxygen scavengers, a detail frequently requested by international buyers in procurement specifications.

Future research directions may explore the compound's cheminformatics potential as a privileged structure in virtual screening libraries. Its molecular descriptors suggest compatibility with AI-driven drug design platforms, a trending topic in computational chemistry circles. Such applications could position CAS 2092459-91-9 as a versatile tool in digital discovery workflows.